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Compound of Interest

Compound Name: 3-Methylhexanal

Cat. No.: B098541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of 3-Methylhexanal as an

analytical standard in various scientific applications, with a focus on chromatographic

techniques. The information is intended to guide researchers in accurately quantifying this

volatile aldehyde in complex matrices such as food products and biological samples.

Introduction
3-Methylhexanal is a branched-chain aldehyde that contributes to the aroma profile of various

foods and is also found in biological systems.[1][2] As a volatile organic compound (VOC), its

accurate quantification is crucial in flavor chemistry, food quality control, and metabolomics.[1]

The use of a certified analytical standard is essential for method development, validation, and

obtaining reliable quantitative results.[1]

Chemical Properties of 3-Methylhexanal:[3][4][5]
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Property Value

CAS Number 19269-28-4

Molecular Formula C₇H₁₄O

Molecular Weight 114.19 g/mol

Appearance Colorless to pale yellow liquid

Odor Sweet, green

Boiling Point 143-144 °C

Density ~0.813 g/mL at 20 °C

Solubility
Very slightly soluble in water; soluble in organic

solvents like ethanol, pentane, and diethyl ether.

Applications
3-Methylhexanal analytical standards are primarily used in:

Food and Beverage Industry: To quantify flavor and off-flavor compounds in products such

as meat, dairy, and plant-based foods.[1][2]

Biological Research: For the determination of 3-Methylhexanal in biological samples like

urine, feces, and plasma to study metabolic pathways or as a potential biomarker.[2][6]

Environmental Analysis: To monitor its presence in air or water samples.[1]

Quality Control: In the manufacturing of fragrances and personal care products.[2]

Experimental Protocols
Analysis of 3-Methylhexanal in Food Matrices using
SPME-GC-MS
This protocol is adapted from established methods for analyzing volatile aldehydes in meat and

other food products.[7][8]
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Objective: To extract and quantify 3-Methylhexanal from a solid or semi-solid food matrix.

Materials:

3-Methylhexanal analytical standard

Internal Standard (e.g., d12-Hexanal)

Solid-Phase Microextraction (SPME) fiber assembly (e.g.,

Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Headspace vials (20 mL) with PTFE/silicone septa

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Sodium chloride (NaCl)

Deionized water

Sample Preparation Workflow:

Weigh 1-3 g of homogenized food sample into a 20 mL headspace vial Add a saturated NaCl solution (e.g., 5 mL) to enhance analyte partitioning Spike with a known concentration of internal standard Seal the vial tightly with a PTFE/silicone septum Incubate the vial at a controlled temperature (e.g., 40-60°C) for a set time (e.g., 15-30 min) Expose the SPME fiber to the headspace for a defined extraction time (e.g., 20-40 min) Retract the fiber and immediately introduce it into the GC injection port for thermal desorption

Pipette a precise volume (e.g., 1-2 mL) of the biological fluid into a headspace vial Add a salting-out agent (e.g., NaCl) to increase the volatility of the analyte Spike with a known concentration of internal standard Seal the vial immediately Incubate the vial in the headspace autosampler's oven at a controlled temperature and time to reach equilibrium Automatically inject a portion of the headspace vapor into the GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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